Cas no 1016714-89-8 (Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate)

• Product Name: Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate
• CAS No: 1016714-89-8
• MF: C₁₀H₁₆ClNO₃
• MW: 233.691942214966
• MDL: MFCD09930810
• CID: 5054100
• PubChem ID: 24692478
• Update Time: 2025-07-22

Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate
• NE30556
• Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate

• MDL： MFCD09930810
• Inchi： 1S/C10H16ClNO3/c1-7(11)9(13)12-5-3-8(4-6-12)10(14)15-2/h7-8H,3-6H2,1-2H3
• InChI Key： XDISJWHUULUQQM-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C(=O)OC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 338.8±37.0 °C at 760 mmHg
• Flash Point: 158.7±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate

Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate: A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate, with the CAS number 1016714-89-8, is a significant compound in the realm of pharmaceutical chemistry. This intermediate plays a crucial role in the synthesis of various bioactive molecules, particularly in the development of drugs targeting neurological and cardiovascular disorders. The compound's unique structural features, including a piperidine ring and a chloropropanoyl side chain, make it a versatile building block for medicinal chemists.

The< strong>Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate molecule is characterized by its ability to undergo various chemical transformations, making it valuable for constructing complex pharmacophores. Recent advancements in synthetic methodologies have highlighted its utility in the preparation of novel therapeutic agents. For instance, studies have demonstrated its application in the synthesis of potent α7 nicotinic acetylcholine receptor modulators, which are being explored for the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.

In the context of drug discovery, the< strong>cas no1016714-89-8 identifier ensures precise identification and quality control of this compound. Its incorporation into multi-step synthetic routes has enabled the development of more efficient and scalable production processes. Researchers have leveraged its reactivity to introduce diverse functional groups, facilitating the creation of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate is its role in designing molecules with enhanced pharmacokinetic properties. The piperidine ring, known for its favorable solubility and metabolic stability, contributes to improved oral bioavailability. Meanwhile, the chloropropanoyl moiety provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as lipophilicity and ionization potential.

Recent research has also explored the potential of Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate in addressing inflammation-related diseases. Studies indicate that derivatives of this compound exhibit anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The< strong>name long tail keyword, encompassing its full chemical name, underscores its significance as a scaffold for developing innovative therapeutic strategies.

The synthesis of Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate typically involves multi-component reactions that highlight modern synthetic techniques. For example, condensation reactions between piperidine derivatives and chloroacetyl chloride followed by esterification yield this intermediate efficiently. Such methodologies align with green chemistry principles by minimizing waste and maximizing atom economy.

In conclusion, Methyl 1-(2-chloropropanoyl)piperidine-4-carboxylate (CAS no1016714-89-8) is a cornerstone in pharmaceutical research, offering unparalleled flexibility and functionality for drug development. Its integration into synthetic pipelines has accelerated the discovery of novel therapeutics targeting a wide range of diseases. As scientific understanding evolves, this compound will undoubtedly continue to play a pivotal role in advancing medicinal chemistry and improving patient care.